Thallium(I) cyclopentadienide, 97%

• Molecular Formula: C5H5Tl
• Molecular Weight: 269.48 g/mol
• InChI: InChI=1S/C5H5.Tl/c1-2-4-5-3-1;/h1-5H
• InChI Key: RKLJDPOVAWGBSD-UHFFFAOYSA-N
• Canonical SMILES: C1=C[CH]C=C1.[Tl]

Description

Thallium(I) cyclopentadienide, also known as cyclopentadienylthallium, is an organothallium compound with the chemical formula C₅H₅Tl. This compound appears as a light yellow solid and is insoluble in most organic solvents but sublimes readily. It is primarily used as a precursor to transition metal and main group cyclopentadienyl complexes, as well as organic cyclopentadiene derivatives .

Preparation Methods

Thallium(I) cyclopentadienide is prepared by the reaction of thallium(I) sulfate, sodium hydroxide, and cyclopentadiene. The synthetic route involves the following steps :

• Reaction of Thallium(I) Sulfate with Sodium Hydroxide: : [ \text{Tl}_2\text{SO}_4 + 2 \text{NaOH} \rightarrow 2 \text{TlOH} + \text{Na}_2\text{SO}_4 ]

• Reaction of Thallium(I) Hydroxide with Cyclopentadiene: : [ \text{TlOH} + \text{C}_5\text{H}_6 \rightarrow \text{TlC}_5\text{H}_5 + \text{H}_2\text{O} ]

The compound adopts a polymeric structure, consisting of infinite chains of bent metallocenes. Upon sublimation, the polymer cracks into monomers of C₅v symmetry .

Chemical Reactions Analysis

Thallium(I) cyclopentadienide undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form thallium(III) compounds.

Reduction: It can be reduced to form thallium(0) compounds.

Substitution: It can participate in substitution reactions where the cyclopentadienyl ligand is replaced by other ligands.

Common reagents and conditions used in these reactions include oxidizing agents like chlorine or bromine for oxidation, reducing agents like lithium aluminum hydride for reduction, and various ligands for substitution reactions. Major products formed from these reactions include thallium(III) cyclopentadienide, thallium(0), and substituted cyclopentadienyl complexes .

Scientific Research Applications

Thallium(I) cyclopentadienide has several scientific research applications, including:

Chemistry: It is used as a reagent in the preparation of η⁵-cyclopentadienylpalladium(II) complexes, which serve as catalysts for vinyl addition polymerization and copolymerization reactions.

Biology: It is used in the study of metallocene compounds and their biological interactions.

Industry: It is used in the synthesis of versatile carbon ligands via oxidative cyclization and in the preparation of isomeric dinuclear dicyclopentadienyl titanium chloride complexes containing bridging cyclopentadienylsiloxo ligands.

Mechanism of Action

The mechanism by which thallium(I) cyclopentadienide exerts its effects involves its ability to act as a cyclopentadienyl transfer reagent. It facilitates the formation of cyclopentadienyl complexes by transferring the cyclopentadienyl ligand to other metal centers. The molecular targets and pathways involved include the formation of metallocene complexes and the activation of carbon-hydrogen bonds in organic molecules .

Comparison with Similar Compounds

Thallium(I) cyclopentadienide can be compared with other cyclopentadienyl transfer reagents such as cyclopentadienyl sodium, cyclopentadienyl magnesium bromide, and bis(cyclopentadienyl)magnesium. Compared to these compounds, thallium(I) cyclopentadienide is less air-sensitive and much less of a reducing agent .

Similar Compounds

• Cyclopentadienyl sodium (C₅H₅Na)
• Cyclopentadienyl magnesium bromide (C₅H₅MgBr)
• Bis(cyclopentadienyl)magnesium (C₁₀H₁₀Mg)

Thallium(I) cyclopentadienide’s unique properties, such as its stability and reduced air sensitivity, make it a valuable reagent in various chemical syntheses .